Cas no 1248461-01-9 (4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine)

• Product Name: 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine
• CAS No: 1248461-01-9
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 5206838
• Update Time: 2025-10-16

4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine
• 5-(3-Chloro-phenyl)-2,3-dimethyl-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(3-chlorophenyl)-1,2-dimethyl-

• Inchi： 1S/C11H12ClN3/c1-7-14-10(11(13)15(7)2)8-4-3-5-9(12)6-8/h3-6H,13H2,1-2H3
• InChI Key： WLXRLGOFLOQLLN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(N)N(C)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine

4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine (CAS No. 1248461-01-9): An Overview of a Promising Compound in Medicinal Chemistry

4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine (CAS No. 1248461-01-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine.

Chemical Structure and Synthesis

The chemical structure of 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine is characterized by a central imidazole ring substituted with a 3-chlorophenyl group at the 4-position and two methyl groups at the 1 and 2 positions. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The synthesis of this compound typically involves multistep reactions, starting from readily available starting materials such as 3-chlorobenzaldehyde and methylamine. One common synthetic route involves the condensation of 3-chlorobenzaldehyde with methylamine to form an intermediate imine, followed by cyclization to form the imidazole ring.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction times and improved yields. This method not only simplifies the synthetic process but also enhances the scalability for large-scale production.

Biological Activities and Mechanisms of Action

4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its antifungal properties. Research has shown that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine has also shown promising anti-inflammatory effects. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine has been further explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown that this compound exhibits good pharmacokinetic properties, with high bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further development as a therapeutic agent.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and tolerability of 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine in healthy volunteers. The results indicated that the compound was well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into phase II trials to assess its efficacy in specific disease indications.

Future Directions and Conclusion

The ongoing research on 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine holds great promise for its potential therapeutic applications in various medical fields. Future studies will focus on optimizing the chemical structure to enhance its biological activities while minimizing potential side effects. Additionally, further clinical trials will be conducted to evaluate its efficacy in treating specific diseases such as fungal infections and inflammatory disorders.

In conclusion, 4-(3-Chlorophenyl)-1,2-dimethyl-1H-imidazol-5-amine (CAS No. 1248461-01-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antifungal and anti-inflammatory agent makes it an exciting candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it is likely to play a significant role in improving patient outcomes in various medical conditions.